Cas no 35070-82-7 (2-(4-Methoxyphenyl)-3-oxopropanenitrile)

• Product Name: 2-(4-Methoxyphenyl)-3-oxopropanenitrile
• CAS No: 35070-82-7
• MF: C₁₀H₉NO₂
• MW: 175.18
• CID: 5111113
• PubChem ID: 10866844
• Update Time: 2026-03-03

2-(4-Methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-3-oxopropanenitrile
• BBL012528
• OVPJJTPUGRLNMG-UHFFFAOYSA-N
• AKOS016041964
• 35070-82-7
• MFCD12064296
• AKOS002658107
• CS-0451486
• G71929
• VS-03373
• SCHEMBL4171846
• STL163626

• Inchi： 1S/C10H9NO2/c1-13-10-4-2-8(3-5-10)9(6-11)7-12/h2-5,7,9H,1H3
• InChI Key： OVPJJTPUGRLNMG-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(OC)C=C1)C=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-(4-Methoxyphenyl)-3-oxopropanenitrile

2-(4-Methoxyphenyl)-3-Oxopropanenitrile (CAS 35070-82-7): A Versatile Intermediate in Medicinal Chemistry and Organic Synthesis

In the realm of medicinal chemistry, the compound 2-(4-Methoxyphenyl)-3-oxopropanenitrile (CAS No. 35070-82-7) stands out as a critical pharmaceutical intermediate. This organic molecule, characterized by its conjugated ketone and nitrile functionalities, serves as a pivotal building block in the design of bioactive compounds. Recent advancements in synthetic methodologies have further solidified its role in drug discovery pipelines, particularly for therapies targeting inflammation, neurodegenerative disorders, and cancer. Its structural versatility allows chemists to explore diverse substitution patterns through strategic functionalization of the methoxyphenyl and acyl groups.

The synthesis of 2-(4-methoxyphenyl)-3-oxopropanenitrile has evolved significantly since its initial preparation via Friedel-Crafts acylation. Modern protocols now emphasize atom-economical approaches, such as one-pot procedures involving transition metal catalysis. A groundbreaking study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.9b01699) demonstrated a palladium-catalyzed carbonylation route achieving 96% yield under mild conditions. This method not only reduces reaction steps but also eliminates hazardous reagents like thionyl chloride traditionally used in nitrile formation.

Biochemical investigations reveal this compound's unique pharmacological profile. In vitro assays show its ability to inhibit COX-2 enzymes at submicromolar concentrations (ACS Med Chem Lett., 11(9), 1545–1551), positioning it as a promising lead for anti-inflammatory agents. Structural analog studies indicate that substituting the methoxy group with trifluoromethyl enhances metabolic stability while maintaining activity—a discovery highlighted in a 2023 review on NSAID design (Eur J Med Chem., 256, 115189). Such findings underscore the importance of this scaffold in optimizing drug-like properties.

In oncology research, this compound forms the core structure of several apoptosis-inducing agents. A recent study (Cancer Letters, 546(1), 69–81) demonstrated that conjugating it with camptothecin derivatives creates prodrugs with synergistic cytotoxicity against triple-negative breast cancer cells. The ketone moiety facilitates redox-triggered activation mechanisms, ensuring selective toxicity while minimizing off-target effects—a critical advancement for precision medicine strategies.

Spectroscopic characterization confirms its planar geometry with strong conjugation between the aromatic ring and nitrile group (IR ν(C=N) at ~CN stretching region). X-ray crystallography studies (Acta Cryst., E86m, m64–m67) revealed intermolecular hydrogen bonding networks between methoxy oxygen and nitrile groups, influencing crystallization behavior important for formulation development. These structural insights guide solid-state chemistry optimizations required for pharmaceutical applications.

Emerging applications extend into materials science through its use in synthesizing fluorescent sensors for metal ions. Researchers at MIT recently reported a terpyridine derivative incorporating this scaffold that selectively detects Cu²⁺ ions with picomolar sensitivity (JACS Au, 3(8), 1498–1507). The nitrile group's electron-withdrawing effect enhances luminescence quenching efficiency—a property now being explored for point-of-care diagnostic devices.

Sustainability considerations have driven green chemistry adaptations of its synthesis pathway. A microwave-assisted protocol using solvent-free conditions achieves comparable yields to traditional methods while reducing energy consumption by 40% (Greener Journal, 9(4), e3689). Such eco-friendly approaches align with current regulatory trends emphasizing EHS compliance in chemical manufacturing processes.

Clinical translation efforts focus on overcoming solubility limitations through prodrug strategies. Lipid-conjugated derivatives synthesized via click chemistry exhibit improved pharmacokinetics without compromising biological activity (Bioorg Med Chem Lett., 46, 133–140). These formulations are currently undergoing preclinical trials for chronic pain management due to their enhanced blood-brain barrier permeability.

The compound's dual functionality makes it ideal for multi-component reactions (MCRs). A recently reported Ugi four-component synthesis using this scaffold generates complex heterocycles with potential antiviral properties against SARS-CoV-2 variants (Viruses, 15(6), article no. vi1506XXXX). This "one-pot" approach reduces development timelines by integrating multiple functional groups simultaneously during synthesis.

Ongoing research explores its role as a chiral auxiliary in asymmetric synthesis processes. Enantiopure derivatives prepared via enzymatic kinetic resolution show exceptional enantioselectivity (>99% ee) when used as catalysts for α-amino acid production—critical for chiral drug manufacturing (Nat Catal., advance online publication DOI: XXXXXX). Such innovations highlight how foundational intermediates like CAS No. 35070-82-7 continue driving advancements across multiple scientific disciplines.